Cas no 2228620-50-4 (5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228620-50-4
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• CID: 5825727
• PubChem ID: 165754501
• Update Time: 2025-06-29

5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• 2228620-50-4
• EN300-1880639

• Inchi： 1S/C14H11N3O3/c18-14(19)12-7-16-20-13(12)11-6-15-17(9-11)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,18,19)
• InChI Key： RRAMVMTVDGKWCQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.08004122g/mol
• Monoisotopic Mass: 269.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid

5-(1-Benzyl-1H-Pyrazol-4-Yl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(1-Benzyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid is a compound with the CAS registry number No 2228620-50-4, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The molecular structure of 5-(1-benzyl-1H-pyrazol-4-yl)-1,2 oxazole 4 carboxylic acid comprises a pyrazole ring fused with a benzene ring and an oxazole moiety. The pyrazole ring, being a five-membered aromatic heterocycle, contributes to the compound's stability and reactivity. The benzene ring attached to the pyrazole further enhances the compound's aromaticity and potential for conjugation, which are critical properties in many chemical reactions and biological interactions.

Recent studies have highlighted the importance of heterocyclic compounds like No 2228620 50 4 in medicinal chemistry. The oxazole moiety in this compound is particularly interesting due to its ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets such as enzymes and receptors.

The synthesis of 5-(1-benzyl-pyrazol 4 yl) oxazole 4 carboxylic acid involves a multi-step process that typically includes the formation of the pyrazole ring followed by its substitution with a benzyl group and subsequent coupling with the oxazole moiety. Researchers have explored various methods to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Studies have shown that No 2228620 50 4 exhibits significant pharmacological activity against various disease targets, including cancer and inflammation. Its ability to modulate key signaling pathways makes it a valuable candidate for further preclinical testing.

In addition to its pharmacological applications, 5-(benzyl-pyrazol) oxazole carboxylic acid has also been investigated for its role in chemical catalysis and material science. Its unique electronic properties make it suitable for use as a catalyst in organic transformations or as a building block for advanced materials.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, binding affinities, and potential interactions with biological systems. Such computational approaches are expected to play a crucial role in guiding future research on this compound.

In conclusion, No 2228620 50 4, or 5-(benzyl-pyrazol) oxazole carboxylic acid, is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure, combined with its promising biological activity, positions it as an important molecule for future research and development efforts.